Cas no 821776-15-2 (Alanine, 2-methylalanyl-D-phenylalanyl-D-asparaginyl-2-methyl-)

• Product name: Alanine, 2-methylalanyl-D-phenylalanyl-D-asparaginyl-2-methyl-
• CAS No: 821776-15-2
• MF: C₂₁H₃₁N₅O₆
• MW: 449.50074505806
• CID: 697344
• PubChem ID: 71419911

Alanine, 2-methylalanyl-D-phenylalanyl-D-asparaginyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Alanine, 2-methylalanyl-D-phenylalanyl-D-asparaginyl-2-methyl-
• 2-[[(2R)-4-amino-2-[[(2R)-2-[(2-amino-2-methylpropanoyl)amino]-3-phenylpropanoyl]amino]-4-oxobutanoyl]amino]-2-methylpropanoic acid
• DTXSID10839126
• 2-Methylalanyl-D-phenylalanyl-D-asparaginyl-2-methylalanine
• 821776-15-2

• Inchi： InChI=1S/C21H31N5O6/c1-20(2,23)18(30)25-13(10-12-8-6-5-7-9-12)16(28)24-14(11-15(22)27)17(29)26-21(3,4)19(31)32/h5-9,13-14H,10-11,23H2,1-4H3,(H2,22,27)(H,24,28)(H,25,30)(H,26,29)(H,31,32)/t13-,14-/m1/s1
• InChI Key： MJSVTRJUJWNIJQ-ZIAGYGMSSA-N
• SMILES： CC(C)(C(=O)NC(CC1=CC=CC=C1)C(=O)NC(CC(=O)N)C(=O)NC(C)(C)C(=O)O)N

Computed Properties

• Exact Mass: 449.22743373g/mol
• Monoisotopic Mass: 449.22743373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 194Ų